Cas no 1187927-95-2 (exo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride)

• Product Name: exo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride
• CAS No: 1187927-95-2
• MF: C₆H₁₄Cl₂N₂
• MW: 185.094759464264
• MDL: MFCD11858557
• CID: 5088611
• Update Time: 2025-05-25

exo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• exo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride
• (1R,3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine hydrochloride
• (3R,4S)-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride
• (3R,4S)-1-Azabicyclo[2.2.1]heptan-3-amine dihydrochloride

• MDL： MFCD11858557
• Inchi： 1S/C6H12N2.2ClH/c7-6-4-8-2-1-5(6)3-8;;/h5-6H,1-4,7H2;2*1H/t5-,6-;;/m0../s1
• InChI Key： HTRKDYSITJJNHZ-USPAICOZSA-N
• SMILES： Cl.Cl.N12CC[C@@H](C1)[C@H](C2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Topological Polar Surface Area: 29.3

Additional information on exo-1-Aza-bicyclo[2.2.1]hept-3-ylamine dihydrochloride

Exo-1-Aza-Bicyclo[2.2.1]Hept-3-Ylamine Dihydrochloride: A Comprehensive Overview

Exo-1-Aza-Bicyclo[2.2.1]Hept-3-Ylamine Dihydrochloride (CAS No: 1187927-95-2) is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as exo-azabicycloheptane derivative, has garnered attention due to its versatile properties and potential for use in advanced chemical systems. The molecule's structure, characterized by a bicyclic framework with a nitrogen atom at the 1-position, makes it highly functional in both academic research and industrial applications.

The bicyclo[2.2.1]heptane framework is a well-known structural motif in organic chemistry, often utilized for its stability and rigidity. The introduction of the aza group (a nitrogen atom replacing a carbon) at the 1-position introduces additional electronic complexity, enhancing the compound's reactivity and versatility. This modification allows the molecule to participate in a wide range of chemical reactions, including those involving nucleophilic substitution, addition, and catalytic processes.

Recent studies have highlighted the potential of exo-1-Aza-Bicyclo[2.2.1]Hept-3-Ylamine Dihydrochloride in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Researchers have explored its role in enhancing the solubility and bioavailability of poorly soluble drugs, making it a promising candidate in pharmaceutical development.

In terms of synthesis, the compound can be prepared through various methods, including ring-closing reactions and substitution chemistry. One of the most efficient routes involves the reaction of an appropriate amine with a dihalide derivative under specific conditions to form the bicyclic structure. Optimization of these conditions has been a focus of recent research, with studies demonstrating improved yields and selectivity through the use of novel catalysts.

The dihydrochloride salt form of this compound is particularly advantageous for handling and storage purposes, as it provides stability under ambient conditions. This form is also preferred in many applications due to its high purity and consistent reactivity.

One area where exo-1-Aza-Bicyclo[2.2.1]Hept-3-Ylamine Dihydrochloride has shown significant promise is in catalysis. Its rigid structure and nitrogen functionality make it an effective ligand for transition metal catalysts, facilitating various transformations such as cross-couplings and hydrogenations. Recent advancements have demonstrated its ability to enhance catalytic efficiency in challenging reaction conditions.

Moreover, this compound has been investigated for its role in materials science, particularly in the development of novel polymers and hybrid materials. Its ability to form stable covalent bonds with other functional groups makes it a valuable building block for constructing advanced materials with tailored properties.

From an environmental standpoint, researchers have explored the biodegradability and toxicity profiles of exo-1-Aza-Bicyclo[2.2.1]Hept-3-Ylamine Dihydrochloride, ensuring its safe use in industrial settings. Studies indicate that proper handling procedures can minimize any adverse environmental impact associated with its production or application.

In conclusion, exo-1-Aza-Bicyclo[2.2.1]Hept-3-Ylamine Dihydrochloride (CAS No: 1187927-95-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for chemists seeking innovative solutions in drug development, catalysis, and materials science.